Cas no 6337-59-3 ( )

  structure
  structure
Product Name: 
CAS No:6337-59-3
MF:C18H18O6S2
MW:394.461923122406
CID:960012
PubChem ID:235783
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 4-(4-methylphenyl)sulfonyloxybut-2-ynyl 4-methylbenzenesulfonate
    • 1,4-bis(4-methylphenylsulphonyloxy)but-2-yne
    • 1,4-bis-(4-toluenesulfonyloxy)but-2-yne
    • 1,4-bis(p-toluenesulfonyloxy)but-2-yne
    • 1,4-bis(tosyloxy)-2-butyne
    • 1,4-bis(tosyloxy)-but-2-yne
    • 2-butyne-1,4-diol ditosylate
    • 2-butyne-1,4-diylditosylate
    • AC1L5V5E
    • AC1Q6Y4C
    • AR-1I0853
    • but-2-yne-1,4-diyl bis(4-methylbenzenesulfonate)
    • CTK2F6584
    • NSC37518
    • NSC99393
    • 4-{[(4-methylphenyl)sulfonyl]oxy}-2-butynyl 4-methylbenzenesulfonate
    • NSC-37518
    • SCHEMBL7644858
    • NSC-99393
    • 6337-59-3
    • DTXSID30284518
    • 1,4-Bis(tosyloxy)but-2-yne
    •  
    • Inchi: 1S/C18H18O6S2/c1-15-5-9-17(10-6-15)25(19,20)23-13-3-4-14-24-26(21,22)18-11-7-16(2)8-12-18/h5-12H,13-14H2,1-2H3
    • InChI Key: HEVZUSWEUOIBHD-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OCC#CCOS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 394.05454
  • Monoisotopic Mass: 394.05448064g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 641
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • PSA: 86.74
  • LogP: 4.57920
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.